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Compound of Interest

Compound Name: N-Methylcanadium iodide

Cat. No.: B2456054

Disclaimer: This document summarizes the currently available public information on N-
Methylcanadium iodide. A comprehensive, in-depth technical guide as requested cannot be
fully generated due to the absence of detailed experimental protocols, extensive guantitative
data, and specific biological studies in the public domain. The information presented herein is
based on secondary sources and general chemical knowledge.

Introduction

N-Methylcanadium iodide, also known by its synonym 1-a-Canadine methiodide, is a
quaternary quinolizidine alkaloid.[1] First reported in 1953, this compound was isolated from
Australian flora of the Zanthoxylum genus, a source of various bioactive alkaloids.[1] Its
chemical structure and properties place it within a class of compounds that are of interest to
researchers in natural product chemistry and drug discovery.

Discovery and History

N-Methylcanadium iodide was first isolated in 1953 by Taylor and colleagues from the
University of Sydney, Australia.[1] The compound was identified as a quinolizidine constituent
of Xanthoxylum ocumarense, a plant from the Rutaceae family.[1] It has also been found in
certain menispermaceous plants.[1]

Physicochemical Properties
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While detailed spectroscopic data such as NMR, IR, and MS spectra are not readily available in

the public domain, some fundamental physicochemical properties have been reported.

Property Value Source

CAS Number 100176-93-0 [2][3]

Molecular Formula C21H24NOal [2]

Molecular Weight 481.3 g/mol [2][3]
16,17-dimethoxy-13-methyl-
5,7-dioxa-13-
azoniapentacyclo[11.8.0.02,1°.0

IUPAC Name _ [2]
4,8,015,2%lhenicosa-
2,4(8),9,15(20),16,18-
hexaene;iodide
1-a-Canadine methiodide,

Synonyms ] o [1]
Canadine a-methiodide

Purity >95% (by HPLC) [2][3]

Appearance Solid [3]

B Soluble in methanol and
Solubility [1]

DMSO

Synthesis

N-Methylcanadium iodide is synthetically produced through the methylation of the natural

alkaloid canadine.[2]

The synthesis process involves two main stages: the extraction of the precursor from a natural

source and the subsequent chemical modification.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [An In-depth Technical Guide to N-Methylcanadium
lodide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b2456054+#discovery-and-history-of-n-
methylcanadium-iodide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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